Cas no 1396747-07-1 (N'-(5-chloro-2-cyanophenyl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N'-(5-chloro-2-cyanophenyl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 1396747-07-1
• MF: C₂₁H₂₀ClN₅O₃
• MW: 425.868203163147
• CID: 5977532
• PubChem ID: 71786328
• Update Time: 2025-07-09

N'-(5-chloro-2-cyanophenyl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(5-chloro-2-cyanophenyl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}ethanediamide
• N'-(5-chloro-2-cyanophenyl)-N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]oxamide
• N1-(5-chloro-2-cyanophenyl)-N2-((1-nicotinoylpiperidin-4-yl)methyl)oxalamide
• AKOS024534609
• N'-(5-chloro-2-cyanophenyl)-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}ethanediamide
• VU0534245-1
• F6178-0305
• 1396747-07-1

• Inchi： 1S/C21H20ClN5O3/c22-17-4-3-15(11-23)18(10-17)26-20(29)19(28)25-12-14-5-8-27(9-6-14)21(30)16-2-1-7-24-13-16/h1-4,7,10,13-14H,5-6,8-9,12H2,(H,25,28)(H,26,29)
• InChI Key： IJPXHKDQGVOVQV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C=1)NC(C(NCC1CCN(C(C2C=NC=CC=2)=O)CC1)=O)=O

Computed Properties

• Exact Mass: 425.1254672g/mol
• Monoisotopic Mass: 425.1254672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 115Ų

Additional information on N'-(5-chloro-2-cyanophenyl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}ethanediamide

N'-(5-Chloro-2-Cyanophenyl)-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}Ethanediaamide: A Comprehensive Overview

N'-(5-Chloro-2-Cyanophenyl)-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}Ethanediaamide (CAS No. 1396747-07-1) is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound, characterized by its intricate molecular structure, has garnered attention due to its unique properties and promising applications in drug development and advanced materials. The molecule's structure comprises a piperidine ring, a pyridine moiety, and a cyano group, all of which contribute to its distinctive chemical behavior.

The synthesis of N'-(5-Chloro-2-Cyanophenyl)-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}Ethanediaamide involves a series of carefully designed reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic chemistry have enabled the efficient production of this compound, making it more accessible for research purposes. Its synthesis is often optimized using green chemistry principles, reducing environmental impact while maintaining high yields.

One of the most notable aspects of this compound is its pharmacological activity. Studies have shown that N'-(5-Chloro-2-Cyanophenyl)-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}Ethanediaamide exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the development of novel therapeutic agents. Researchers have also explored its ability to inhibit specific enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings highlight its potential role in the pharmaceutical industry.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and sensor technology. For instance, N'-(5-Chloro-2-Cyanophenyl)-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}Ethanediaamide has been employed as a ligand in metalloporphyrin complexes, which are used in various industrial catalytic processes. This versatility underscores its importance across multiple scientific disciplines.

Recent studies have also focused on the environmental impact of N'-(5-Chloro-2-Cyanophenyl)-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}Ethanediaamide. Researchers have evaluated its biodegradability and toxicity profiles, ensuring that its use in commercial applications aligns with sustainability goals. These studies have demonstrated that the compound is relatively non-toxic to aquatic life under controlled conditions, making it suitable for eco-friendly applications.

The structural complexity of N'-(5-Chloro-2-Cyanophenyl)-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}Ethanediaamide also lends itself to advanced computational modeling techniques. Quantum chemical calculations have provided insights into its electronic properties, helping researchers predict its reactivity and stability under various conditions. Such computational approaches are increasingly being integrated into drug discovery pipelines, enhancing the efficiency of new compound development.

In conclusion, N'-(5-Chloro-2-Cyanophenyl)-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}Ethanediaamide (CAS No. 1396747-07